5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane

• IUPAC Name: 5-methyl-2-oxa-5,8-diazaspiro[3.5]nonane
• InChI: InChI=1S/C7H14N2O/c1-9-3-2-8-4-7(9)5-10-6-7/h8H,2-6H2,1H3
• InChI Key: NNRYNNIIXWCPSD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCNCC12COC2
• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• CAS No.: 1369103-58-1

Description

“5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane” is a chemical compound with the molecular formula C7H14N2O. It is also known by its IUPAC name, this compound.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H14N2O.ClH/c1-9-3-2-8-4-7(9)5-10-6-7;/h8H,2-6H2,1H3;1H. This indicates that the molecule contains a spiro ring system with an oxygen atom and two nitrogen atoms.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 142.2. Other physical and chemical properties such as density, boiling point, and melting point were not available in the search results.

Scientific Research Applications

• Polytopal Equilibrium Studies : A study on spiroarsoranes, which are related to the compound , revealed polytopal Δ ↔ Λ equilibrium in solution, demonstrated through HPLC and NMR studies. This research is crucial for understanding the stereochemistry and reactivity of such compounds (Tapia-Benavides et al., 2010).

• Synthetic Studies : In a model study for synthesizing anisatin, derivatives of 2-oxaspiro[3.5]nonane were synthesized, highlighting the utility of these compounds in organic synthesis (Kato et al., 1985).

• Nucleophilic Ring Opening Reactions : Methyl 1-(2-oxiranylmethyl)-2-oxo-1-cyclopentanecarboxylate was used to form functionalized 2-oxaspiro[4.4]nonane derivatives, important in the structural sub-units of bioactive compounds (Santos et al., 2000).

• Regioselective Synthesis Research : Research on the regioselective synthesis of diazaspiro[4.4]nona- and tetrazaspiro[4.5]deca-diene derivatives, used in various synthetic applications, was conducted, showing the versatility of these structures (Farag et al., 2008).

• Structural Analysis via NMR : A study on the relative configuration of various diazaspiro compounds, including 1,4-diazaspiro[4.5]decanes, was conducted using NMR, showcasing the importance of these compounds in structural chemistry (Guerrero-Alvarez et al., 2004).

• Crystal Structure Analysis : The crystal structure of certain spiro compounds, such as Alaptide, was studied, revealing insights into their molecular geometry and potential applications in drug design (Rohlíček et al., 2010).

Safety and Hazards

The safety information available indicates that precautionary statement P261 should be followed when handling "5-Methyl-2-oxa-5,8-diazaspiro[3.5]nonane". This statement advises avoiding breathing dust/fume/gas/mist/vapors/spray. More detailed safety and hazard information would typically be available in the compound’s Material Safety Data Sheet (MSDS).